Methyl 2-oxo-2,3-dihydro-1h-pyrido[2,3-b][1,4]thiazine-7-carboxylate

• IUPAC Name: methyl 2-oxo-1H-pyrido[2,3-b][1,4]thiazine-7-carboxylate
• InChI: InChI=1S/C9H8N2O3S/c1-14-9(13)5-2-6-8(10-3-5)15-4-7(12)11-6/h2-3H,4H2,1H3,(H,11,12)
• InChI Key: HVFSNKWAUPKWPC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N=C1)SCC(=O)N2
• Molecular Formula: C9H8N2O3S
• Molecular Weight: 224.24 g/mol

Description

Methyl 2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]thiazine-7-carboxylate (M2PDTC) is a heterocyclic compound belonging to the class of pyridothiazine derivatives, which have recently been gaining attention in the scientific community due to their potential applications in various fields. M2PDTC has been studied for its potential uses in medicinal chemistry, biochemistry, and pharmacology, as well as in laboratory experiments.

Scientific Research Applications

Optoelectronic Materials Applications

Functionalized quinazolines and pyrimidines, which share a structural similarity with the mentioned compound due to their heterocyclic nature, have been explored for their significant role in the development of optoelectronic materials. The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems has been highlighted for creating novel materials for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs. Such compounds are also of interest for nonlinear optical materials and colorimetric pH sensors due to their electroluminescent properties and the versatility offered by their structural frameworks (Lipunova et al., 2018).

Medicinal Importance and Biological Activities

The medicinal importance and biological activities of thiazine derivatives, including benzothiazines, offer insights into the potential pharmacological applications of related compounds. Thiazines have been identified for their broad spectrum of pharmacological profiles, including antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic, and anticancer properties. This demonstrates their value as heterocyclic medicinal compounds worthy of further exploration, suggesting that methyl 2-oxo-2,3-dihydro-1h-pyrido[2,3-b][1,4]thiazine-7-carboxylate could also hold significant pharmacological potential (Badshah & Naeem, 2016).

Green Synthesis Methods

Exploration of green synthesis methods for thiazine and benzothiazine derivatives underscores the importance of environmentally friendly approaches in the synthesis of such compounds. The review on available green synthesis methods highlights the growing interest in developing sustainable and less toxic synthetic pathways, which could be relevant for the synthesis and application of methyl 2-oxo-2,3-dihydro-1h-pyrido[2,3-b][1,4]thiazine-7-carboxylate in various fields, including medicinal chemistry (Badshah & Naeem, 2016).

Synthesis routes and methods

Procedure details

The ester (a) (1.0 g) in acetic acid (50 ml) was treated with iron powder (10 g) and the mixture was stirred and heated at 60° C. for 1 hour, cooled and filtered. The filtrate was evaporated, treated with sodium bicarbonate solution and extracted with warm chloroform. It was dried over sodium sulfate and evaporated to give a white solid (0.85 g).